Cas no 82508-03-0 ((S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin)

82508-03-0 structure
Product name:(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin
(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin Chemical and Physical Properties
Names and Identifiers
-
- (S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin
- S-Metolachlor
- (2S)-2-(2-ethyl-6-methylanilino)propanoic acid
- (S)-N-(2-ethyl-6-methylphenyl)alanine
- S-METOLACHLOR CGA 50267
- NS00067577
- CGA 50267
- (S)-2-((2-Ethyl-6-methylphenyl)amino)propanoic acid
- (S)-2-((2-Ethyl-6-methylphenyl)amino)propanoicacid
- DTXSID90509799
- 635-722-0
- N-(2-Ethyl-6-methylphenyl)alanine
- N-(2-Ethyl-6-methylphenyl)-L-alanine
- SCHEMBL9777510
- (2S)-2-[(2-ETHYL-6-METHYLPHENYL)AMINO]PROPANOIC ACID
- 82508-03-0
- L-Alanine, N-(2-ethyl-6-methylphenyl)-
- S-Metolachlor Metabolite CGA 50267, PESTANAL(R), analytical standard
- Metolachlor CGA 50267
- S-Metolachlor Metabolite CGA 50267
-
- Inchi: InChI=1S/C12H17NO2/c1-4-10-7-5-6-8(2)11(10)13-9(3)12(14)15/h5-7,9,13H,4H2,1-3H3,(H,14,15)/t9-/m0/s1
- InChI Key: ACQCQKSFTBFYDO-VIFPVBQESA-N
Computed Properties
- Exact Mass: 207.12600
- Monoisotopic Mass: 207.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 49.33000
- LogP: 2.51540
(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AC43032-10mg |
L-Alanine, N-(2-ethyl-6-methylphenyl)- |
82508-03-0 | 10mg |
$450.00 | 2024-04-19 |
(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin Related Literature
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
-
Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
-
Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
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